4-((tert-Butyldimethylsilyl)oxy)butan-1-ol

Description

4-((tert-Butyldimethylsilyl)oxy)butan-1-ol, also known as 4-(tert-Butyldimethylsilyl)oxy-1-butanol, is a chemical compound with the molecular formula C10H24O2Si and a molecular weight of 204.38 g/mol . It is used as a protecting group in organic synthesis to protect hydroxyl groups . This protection prevents unwanted side reactions, enabling selective manipulation of specific functional groups . The compound functions by forming a stable silyl ether, which is easily removed under mild conditions, making it useful in synthesizing complex organic molecules .

This chemical is widely utilized in various research areas, including organic synthesis, where it serves as a versatile protecting group for alcohols, allowing chemists to selectively modify other functional groups without interference . It is also used in pharmaceutical development to enhance the stability and solubility of active ingredients in drug formulations . Furthermore, it finds application in material science for developing siloxane-based materials, contributing to creating polymers with improved thermal and mechanical properties suitable for coatings and adhesives . Analytical chemistry employs it in chromatography techniques for separating and analyzing various compounds, essential for quality control in laboratories, and biotechnology utilizes it in preparing biosensors and enhancing the sensitivity and specificity of detection methods .

A similar chemical compound is 4-((tert-Butyldimethylsilyl)oxy)butan-1-amine, which has a molecular formula of C10H25NOSi and a molecular weight of 203.40 . Like 4-((tert-Butyldimethylsilyl)oxy)butan-1-ol, this compound contains a tert-butyldimethylsilyl group, but it also includes an amine functional group instead of a hydroxyl group .

• CAS No.: 87184-99-4
• Product Name: 4-((tert-Butyldimethylsilyl)oxy)butan-1-ol
• Molecular Formula: C10H24O2Si
• Molecular Weight: 204.38 g/mol
• IUPAC Name: 4-[tert-butyl(dimethyl)silyl]oxybutan-1-ol
• Standard InChI: InChI=1S/C10H24O2Si/c1-10(2,3)13(4,5)12-9-7-6-8-11/h11H,6-9H2,1-5H3
• Standard InChIKey: IJEMXJANZPVITP-UHFFFAOYSA-N
• SMILES: CC(C)(C)[Si](C)(C)OCCCCO
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCCCO
• Synonyms: 4-tert-Butyldimethylsilyloxy-1-butanol; 1-tert-Butyldimethylsilyl-4-hydroxybutane; 4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-1-butanol
• PubChem Compound: 186403
• Last Modified: Sep 17 2023